Cas no 1804486-96-1 (4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804486-96-1
• MF: C₈H₃BrF₅NO
• MW: 304.011538743973
• CID: 4865068
• Update Time: 2025-05-19

4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3BrF5NO/c9-6-3(7(10)11)1-15-4(2-16)5(6)8(12,13)14/h1-2,7H
• InChI Key： SMVCYRBHMWITOJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C=O)C=1C(F)(F)F

Computed Properties

• Exact Mass: 302.932
• Monoisotopic Mass: 302.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Research Brief on 4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1804486-96-1)

4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1804486-96-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel pharmaceuticals and agrochemicals due to its unique structural features, including the presence of multiple halogen atoms and a reactive aldehyde group.

The compound's chemical structure, characterized by the presence of bromo, difluoromethyl, and trifluoromethyl substituents, confers high reactivity and selectivity, making it a valuable building block in organic synthesis. Researchers have explored its utility in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. For instance, its incorporation into pyridine-based scaffolds has been investigated for the development of kinase inhibitors and antimicrobial agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach for its synthesis, achieving high yields and purity. The researchers employed palladium-catalyzed cross-coupling reactions to further functionalize the compound, expanding its applicability in drug discovery programs.

In the context of biological activity, preliminary screenings have revealed that derivatives of this compound exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. For example, a derivative bearing a sulfonamide group showed potent activity against COX-2, suggesting potential applications in anti-inflammatory drug development. Additionally, its agrochemical potential has been explored, with studies indicating efficacy as a precursor for herbicides targeting weed-resistant species.

Despite its promising attributes, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its bioactive potential. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde represents a pivotal intermediate in the synthesis of bioactive molecules with diverse therapeutic and agrochemical applications. Ongoing research aims to unlock its full potential through innovative synthetic strategies and detailed mechanistic studies. The compound's unique structural features and reactivity profile position it as a key player in the future of drug and agrochemical discovery.